Cas no 6123-82-6 (3-(5,6-dimethyl-1H-benzimidazol-1-yl)propanoic acid)

• Product Name: 3-(5,6-dimethyl-1H-benzimidazol-1-yl)propanoic acid
• CAS No: 6123-82-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD02749820
• CID: 1071736
• PubChem ID: 861959
• Update Time: 2025-04-20

3-(5,6-dimethyl-1H-benzimidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-1H-Benzimidazole-1-propanoic acid
• 3-(5,6-dimethyl-1H-benzo[d]imidazol-1-yl)propanoic acid
• 3-(5,6-DIMETHYL-BENZOIMIDAZOL-1-YL)-PROPIONIC ACID
• 1-(2-Carboxy-aethyl)-5,6-dimethyl-benzimidazol
• 3-(5,6-dimethyl-1H-benzimidazol-1-yl)propanoic acid
• 3-(5,6-dimethylbenzimidazolyl)propanoic acid
• BBL012299
• CTK6B6111
• F1994-0017
• Oprea1_191724
• CS-0282069
• EN300-236381
• 3-(5,6-dimethyl-1,3-benzodiazol-1-yl)propanoic acid
• DA-04426
• 3-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propanoic acid
• BRD-K78042786-001-02-0
• STK666786
• 6123-82-6
• 3-(5,6-dimethylbenzimidazol-1-yl)propanoic acid
• DTXSID101247408
• AKOS000161588

• MDL： MFCD02749820
• Inchi： 1S/C12H14N2O2/c1-8-5-10-11(6-9(8)2)14(7-13-10)4-3-12(15)16/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： FJZAJAWTANAPQO-UHFFFAOYSA-N
• SMILES： OC(CCN1C=NC2C=C(C)C(C)=CC1=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

3-(5,6-dimethyl-1H-benzimidazol-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT